Cas no 338404-09-4 (4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide
• CAS No: 338404-09-4
• MDL: MFCD00141879
• CID: 4647043
• Update Time: 2025-10-19

4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide

• MDL： MFCD00141879

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide

Professional Introduction to 4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 338404-09-4)

4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide, a compound with the chemical formula C₁₃H₁₁ClN₂O₂, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyrrole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a chlorobenzoyl group and a dimethylamino substituent in its structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The CAS number 338404-09-4 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature, patents, and regulatory submissions. This standardized numbering system is crucial for maintaining consistency across different databases and publications, facilitating easier retrieval and analysis of experimental data related to this molecule.

In recent years, the interest in pyrrole derivatives has surged due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The chlorobenzoyl group enhances its binding affinity to certain enzymes and receptors, while the dimethylamino moiety contributes to its solubility and metabolic stability. These properties are critical for developing drugs that can effectively reach their target sites within the body without being rapidly metabolized or excreted.

Recent studies have highlighted the potential of 4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide as a lead compound for drug development. Researchers have demonstrated its efficacy in inhibiting certain kinases and other enzymes implicated in cancer progression. The compound's ability to modulate these enzymatic pathways suggests that it could be developed into a novel therapeutic agent for treating solid tumors and other malignancies.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the desired molecular framework efficiently. These synthetic methodologies are essential for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions between 4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide and its target proteins. These studies provide valuable insights into the compound's mechanism of action and help in designing analogs with improved pharmacological properties. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery pipelines.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) properties to assess its potential as a drug candidate. Understanding these parameters is crucial for predicting how the compound will behave in vivo and for optimizing its formulation for clinical use.

In conclusion, 4-(2-chlorobenzoyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 338404-09-4) represents a promising entity in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it an attractive candidate for further development. As research continues to uncover new therapeutic applications for pyrrole derivatives, compounds like this one are likely to play a significant role in the next generation of medicinal chemistry innovations.